Cas no 805960-27-4 (8-Phenyl-3,8-diazabicyclo[3.2.1]octane)
805960-27-4 structure
Product Name:8-Phenyl-3,8-diazabicyclo[3.2.1]octane
CAS No:805960-27-4
MF:C12H16N2
MW:188.268842697144
CID:2102748
Update Time:2023-08-03
8-Phenyl-3,8-diazabicyclo[3.2.1]octane Chemical and Physical Properties
Names and Identifiers
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- 8-phenyl-3,8-diazabicyclo[3.2.1]octane
- 8-Phenyl-3,8-diazabicyclo[3.2.1]octane
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- Inchi: 1S/C12H16N2/c1-2-4-10(5-3-1)14-11-6-7-12(14)9-13-8-11/h1-5,11-13H,6-9H2
- InChI Key: CNILAYUELCRPLV-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C2CNCC1CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Topological Polar Surface Area: 15.3
8-Phenyl-3,8-diazabicyclo[3.2.1]octane Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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